Cas no 885271-37-4 (1H-Indazole-3-methanamine,5-bromo-)

• Product Name: 1H-Indazole-3-methanamine,5-bromo-
• CAS No: 885271-37-4
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD06739147
• CID: 710815
• PubChem ID: 44119218
• Update Time: 2025-04-19

1H-Indazole-3-methanamine,5-bromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-methanamine,5-bromo-
• (5-BROMO-1H-INDAZOL-3-YL)METHYLAMINE,
• (5-bromo-2H-indazol-3-yl)methanamine
• 5-bromo-1H-Indazole-3-methanamine
• C-(5-BROMO-1H-INDAZOL-3-YL)-METHYLAMINE
• (5-bromo-1H-indazol-3-yl)methanamine
• 1H-Indazole-3-methanamine,5-bromo
• 3-(Aminomethyl)-5-bromo-1H-indazole
• DTXSID50657109
• W-205304
• 1-(5-BROMO-1H-INDAZOL-3-YL)METHANAMINE
• 885271-37-4
• AB28706
• J-501542
• 1-(5-Bromo-2H-indazol-3-yl)methanamine
• DB-368299

• MDL： MFCD06739147
• Inchi： 1S/C8H8BrN3/c9-5-1-2-7-6(3-5)8(4-10)12-11-7/h1-3H,4,10H2,(H,11,12)
• InChI Key： UMXFIKCLHAXJFN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(CN)NN=2

Computed Properties

• Exact Mass: 224.99000
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.70000
• LogP: 2.48440